Cas no 898778-02-4 (ETHYL 7-(2,4-DICHLOROPHENYL)-7-OXOHEPTANOATE)

• Product Name: ETHYL 7-(2,4-DICHLOROPHENYL)-7-OXOHEPTANOATE
• CAS No: 898778-02-4
• MF: C₁₅H₁₈Cl₂O₃
• MW: 317.207623004913
• MDL: MFCD02261362
• CID: 874858
• PubChem ID: 24727530
• Update Time: 2025-05-27

ETHYL 7-(2,4-DICHLOROPHENYL)-7-OXOHEPTANOATE Chemical and Physical Properties

Names and Identifiers

• ETHYL 7-(2,4-DICHLOROPHENYL)-7-OXOHEPTANOATE
• DTXSID50645748
• ETHYL7-(2,4-DICHLOROPHENYL)-7-OXOHEPTANOATE
• MFCD02261362
• AKOS016022967
• 898778-02-4

• MDL： MFCD02261362
• Inchi： 1S/C15H18Cl2O3/c1-2-20-15(19)7-5-3-4-6-14(18)12-9-8-11(16)10-13(12)17/h8-10H,2-7H2,1H3
• InChI Key： BEUTXVJYDKAJEZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(CCCCCC(=O)OCC)=O)Cl

Computed Properties

• Exact Mass: 316.06300
• Monoisotopic Mass: 316.0632998g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 4.68970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on ETHYL 7-(2,4-DICHLOROPHENYL)-7-OXOHEPTANOATE

Recent Advances in the Study of ETHYL 7-(2,4-DICHLOROPHENYL)-7-OXOHEPTANOATE (CAS: 898778-02-4)

The compound ETHYL 7-(2,4-DICHLOROPHENYL)-7-OXOHEPTANOATE (CAS: 898778-02-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a compound of interest for drug development and biomedical research.

One of the key areas of investigation has been the synthesis and optimization of ETHYL 7-(2,4-DICHLOROPHENYL)-7-OXOHEPTANOATE. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production for preclinical and clinical studies. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound, ensuring its suitability for further pharmacological evaluation.

Pharmacological studies have revealed that ETHYL 7-(2,4-DICHLOROPHENYL)-7-OXOHEPTANOATE exhibits significant bioactivity, particularly in modulating inflammatory pathways. In vitro and in vivo experiments have demonstrated its ability to inhibit key pro-inflammatory cytokines, suggesting potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. These findings are supported by molecular docking studies, which indicate strong interactions between the compound and specific protein targets involved in inflammation.

Another promising avenue of research involves the compound's potential anticancer properties. Preliminary studies have shown that ETHYL 7-(2,4-DICHLOROPHENYL)-7-OXOHEPTANOATE can induce apoptosis in certain cancer cell lines, with minimal toxicity to normal cells. This selective cytotoxicity is particularly encouraging for the development of targeted cancer therapies. Further investigations are underway to elucidate the underlying mechanisms and to explore its efficacy in combination with existing anticancer drugs.

Despite these promising findings, challenges remain in the development of ETHYL 7-(2,4-DICHLOROPHENYL)-7-OXOHEPTANOATE as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential side effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Researchers are also exploring formulation strategies to enhance the compound's delivery and efficacy in vivo.

In conclusion, ETHYL 7-(2,4-DICHLOROPHENYL)-7-OXOHEPTANOATE (CAS: 898778-02-4) represents a promising candidate for further drug development. Its unique pharmacological profile and potential applications in inflammation and cancer therapy make it a compound of significant interest. Continued research and collaboration across disciplines will be essential to fully realize its therapeutic potential and to overcome the current challenges in its development.